[(3,4-Dichlorophenyl)methyl](2-methylbutan-2-yl)amine

• Molecular Formula: C12H17Cl2N
• Molecular Weight: 246.17 g/mol
• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-2-methylbutan-2-amine
• InChI: InChI=1S/C12H17Cl2N/c1-4-12(2,3)15-8-9-5-6-10(13)11(14)7-9/h5-7,15H,4,8H2,1-3H3
• InChI Key: HSTZZVVTCUDNDP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=CC(=C(C=C1)Cl)Cl

Description

(3,4-Dichlorophenyl)methylamine is an arylalkylamine derivative featuring a 3,4-dichlorophenyl group attached to a methylene bridge, with a branched 2-methylbutan-2-ylamine substituent. Its structural uniqueness lies in the combination of electron-withdrawing chlorine substituents on the phenyl ring and the steric bulk of the tertiary amine group, which may influence receptor binding, metabolic stability, and pharmacokinetics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,4-Dichlorophenyl)methylamine typically involves the reaction of 3,4-dichlorobenzyl chloride with 2-methylbutan-2-amine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

On an industrial scale, the production of (3,4-Dichlorophenyl)methylamine follows similar synthetic routes but with optimized conditions for higher yield and purity. This may involve the use of continuous flow reactors, advanced purification techniques like recrystallization, and stringent quality control measures to ensure consistency and safety .

Chemical Reactions Analysis

Types of Reactions

(3,4-Dichlorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding amine oxides or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the dichlorophenyl group, where chlorine atoms can be replaced by other nucleophiles like amines, thiols, or alkoxides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines, thiols, or alkoxides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Amine oxides or other oxidized derivatives.

Reduction: Reduced amine derivatives.

Substitution: Substituted products with various functional groups replacing the chlorine atoms.

Scientific Research Applications

(3,4-Dichlorophenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of (3,4-Dichlorophenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biochemical effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Positional Isomers

• (2,4-Dichlorophenyl)methylamine (CAS: N/A): A positional isomer with chlorine substituents at the 2- and 4-positions of the phenyl ring.
• (3,5-Dichlorophenyl)methylamine (CAS: 1178293-35-0): Symmetric substitution at the 3,5-positions introduces steric hindrance, which may limit rotational freedom and alter interactions with hydrophobic binding pockets .

Substituent Variations in the Amine Group

• 1-(4-Chlorophenyl)-2,3-dimethylbutan-2-amine (CAS: 1742-31-0): Features a 4-chlorophenyl group and a dimethylbutanamine chain. The absence of a second chlorine atom reduces electron-withdrawing effects, while the branched amine may enhance lipophilicity (logP ~3.2) .

Table 1: Physicochemical Properties of Selected Analogues

Compound Name	Molecular Formula	Molecular Weight	Cl Substituents	Amine Structure	LogP*
Target Compound	C12H17Cl2N	246.18	3,4-dichloro	2-methylbutan-2-yl	~3.5
[(2,4-Dichlorophenyl)methyl] analogue	C12H17Cl2N	246.18	2,4-dichloro	2-methylbutan-2-yl	~3.4
1-(4-Chlorophenyl)-2,3-dimethylbutan-2-amine	C12H18ClN	211.73	4-chloro	2,3-dimethylbutan-2-yl	~3.2

*Estimated using fragment-based methods.

Pharmacological and Functional Comparisons

Bfl-1 Inhibition and Structure-Activity Relationships (SAR)

Compounds with 3,4-dichlorophenyl groups demonstrate notable inhibitory activity against Bfl-1, a cancer-relevant anti-apoptotic protein. For example:

• Compound 24 (3-methyl-piperazino-substituted): IC50 = 0.6 ± 0.3 μM (FP assay) .

The target compound’s 2-methylbutan-2-yl group introduces steric bulk, which could hinder binding to Bfl-1’s hydrophobic groove, unlike planar morpholino or dimethylamino groups.

Alkylation Potential and Metabolic Stability

• The 3,4-dichlorophenyl group is associated with reduced alkylation capacity compared to methylating agents. Branching in the alkylamine chain (e.g., 2-methylbutan-2-yl) further diminishes reactivity, as seen in nitrosamine studies where α-branching reduced thioether formation .

Biological Activity

(3,4-Dichlorophenyl)methylamine is an organic compound characterized by a dichlorophenyl group attached to a branched alkylamine. Its molecular formula is $C_{12}H_{17}Cl_2N$ with a molecular weight of approximately 248.15 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer domains.

The biological activity of (3,4-Dichlorophenyl)methylamine is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors. The compound may modulate the activity of these targets, leading to various biological effects including:

• Inhibition of cell growth : This is particularly relevant in cancer research where compounds that can inhibit the proliferation of tumor cells are sought after.
• Induction of apoptosis : The ability to trigger programmed cell death in cancer cells represents a significant therapeutic mechanism.

Research indicates that the dichlorophenyl moiety enhances the lipophilicity and receptor binding affinity of the compound, potentially increasing its bioactivity.

Antimicrobial Properties

Studies have shown that compounds similar to (3,4-Dichlorophenyl)methylamine exhibit significant antimicrobial properties. The mechanism typically involves the disruption of microbial cell membranes or inhibition of essential metabolic pathways. Specific assays have demonstrated that such compounds can effectively inhibit the growth of various bacterial strains, suggesting their potential as antibiotic agents.

Anticancer Activity

In vitro studies have reported that (3,4-Dichlorophenyl)methylamine may possess anticancer properties. For example, it has been shown to induce apoptosis in specific cancer cell lines by activating caspase pathways or inhibiting survival signaling pathways. These findings position the compound as a candidate for further development in cancer therapeutics.

Case Studies

• Antimicrobial Efficacy Study :
  • Objective : To evaluate the antimicrobial effects against Staphylococcus aureus.
  • Methodology : The compound was tested using agar diffusion methods.
  • Results : Showed significant inhibition zones compared to control groups, indicating strong antimicrobial activity.
• Cancer Cell Line Study :
  • Objective : To assess the cytotoxic effects on MCF-7 breast cancer cells.
  • Methodology : MTT assay was utilized to determine cell viability post-treatment.
  • Results : Concentration-dependent reduction in cell viability was observed, with IC50 values indicating potent activity against these cells.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Biological Activity
(3,4-Dichlorophenyl)methylamine	C12H17Cl2N	Antimicrobial, Anticancer
(2,3-Dichlorophenyl)methylamine	C12H17Cl2N	Antimicrobial
(2,4-Dichlorophenyl)methylamine	C12H17Cl2N	Anticancer

This table illustrates that while all compounds share structural similarities and potential biological activities, their specific interactions and efficacy may vary based on subtle differences in their chemical structures.